Cas no 888721-86-6 (4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)morpholine)

4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)morpholine is a boronic ester derivative featuring a pyridine core functionalized with a morpholine substituent. This compound is primarily used as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The dioxaborolane group enhances stability and solubility, facilitating handling and storage under ambient conditions. Its morpholine moiety contributes to improved reactivity and selectivity in coupling reactions. This reagent is particularly valuable in pharmaceutical and agrochemical research for constructing heterocyclic frameworks. High purity and consistent performance make it a reliable choice for synthetic applications requiring precise boron-based transformations.
4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)morpholine structure
888721-86-6 structure
Product Name:4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)morpholine
CAS No:888721-86-6
MF:C15H23BN2O3
MW:290.165724039078
MDL:MFCD11054039
CID:714216
PubChem ID:21081661
Update Time:2025-06-07

4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)morpholine
    • 2-morpholinopyridin-4-ylboronic acid pinacol ester
    • 2-Morpholinopyridine-4-Boronic Acid, Pinacol Ester
    • 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]morpholine
    • Morpholine,4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-
    • 4-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]morpholine (ACI)
    • 2-Morpholino-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-Morpholinopyridine-4-boronic acid pinacol ester
    • BS-22938
    • MFCD11054039
    • 2-Morpholinopyridine-4-boronic acid, pinacol ester, AldrichCPR
    • EN300-212662
    • AKOS015947290
    • SY287779
    • Z2049764464
    • DTXSID30610611
    • AT13899
    • MB09211
    • HZJIGVGLNZISJU-UHFFFAOYSA-N
    • SCHEMBL875614
    • J-513409
    • 4-[4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-YL]MORPHOLINE
    • 888721-86-6
    • MDL： MFCD11054039
    • Inchi： 1S/C15H23BN2O3/c1-14(2)15(3,4)21-16(20-14)12-5-6-17-13(11-12)18-7-9-19-10-8-18/h5-6,11H,7-10H2,1-4H3
    • InChI Key： HZJIGVGLNZISJU-UHFFFAOYSA-N
    • SMILES： N1C(N2CCOCC2)=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

  • Exact Mass: 290.18000
  • Monoisotopic Mass: 290.1801728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.82000
  • LogP: 1.28240

4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)morpholine Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)morpholine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM218155-1g
4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)morpholine
 888721-86-6 98%
1g
 $222 2021-08-04
Chemenu
CM218155-1g
4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)morpholine
 888721-86-6 98%
1g
 $261 2023-01-09
abcr
AB274042-1 g
2-Morpholinopyridine-4-boronic acid, pinacol ester, 96%; .
 888721-86-6 96%
1g
 €373.50 2023-04-26
abcr
AB274042-5 g
2-Morpholinopyridine-4-boronic acid, pinacol ester, 96%; .
 888721-86-6 96%
5g
 €1062.00 2023-04-26
TRC
M759618-50mg
2-Morpholinopyridine-4-boronic Acid, Pinacol Ester
 888721-86-6
50mg
 $ 70.00 2022-06-03
TRC
M759618-100mg
2-Morpholinopyridine-4-boronic Acid, Pinacol Ester
 888721-86-6
100mg
 $ 95.00 2022-06-03
TRC
M759618-500mg
2-Morpholinopyridine-4-boronic Acid, Pinacol Ester
 888721-86-6
500mg
 $ 365.00 2022-06-03
Alichem
A029181574-5g
4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)morpholine
 888721-86-6 95%
5g
 $748.65 2023-08-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10006-250MG
4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)morpholine
 888721-86-6 95%
250MG
 ￥ 349.00 2023-04-13
Enamine
EN300-212662-0.05g
4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]morpholine
 888721-86-6 95%
0.05g
 $45.0 2023-09-16

4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)morpholine Related Literature

888721-86-6 (4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)morpholine) Related Products

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